Cas no 131933-21-6 (Adenosine, 2-(1-methylpropoxy)-)

• Product Name: Adenosine, 2-(1-methylpropoxy)-
• CAS No: 131933-21-6
• MF: C₁₄H₂₁N₅O₅
• MW: 339.347042798996
• CID: 1229468
• Update Time: 2024-08-05

Adenosine, 2-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(1-methylpropoxy)-
• Adenosine, 2-(1-methylpropoxy)- (9CI)

• Inchi： 1S/C14H21N5O5/c1-3-6(2)23-14-17-11(15)8-12(18-14)19(5-16-8)13-10(22)9(21)7(4-20)24-13/h5-7,9-10,13,20-22H,3-4H2,1-2H3,(H2,15,17,18)/t6?,7-,9-,10-,13-/m1/s1
• InChI Key： INXBQWZVAUQQQE-ZRURSIFKSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(OC(C)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 339.15443

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Melting Point: 141 °C
• Boiling Point: 668.9±65.0 °C(Predicted)
• PSA: 148.77
• pka: 13.07±0.70(Predicted)